4-((4-Methoxyphenyl)amino)-6-((methylamino)carbonyl)-3-quinolinecarboxylic acid

• CAS No.: 1153631-91-4
• Molecular Formula: C19H17N3O4
• Molecular Weight: 351.4 g/mol
• IUPAC Name: 4-(4-methoxyanilino)-6-(methylcarbamoyl)quinoline-3-carboxylic acid
• InChI: InChI=1S/C19H17N3O4/c1-20-18(23)11-3-8-16-14(9-11)17(15(10-21-16)19(24)25)22-12-4-6-13(26-2)7-5-12/h3-10H,1-2H3,(H,20,23)(H,21,22)(H,24,25)
• InChI Key: TYORCOLIIIUMSE-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)C1=CC2=C(C(=CN=C2C=C1)C(=O)O)NC3=CC=C(C=C3)OC

Description

4-((4-Methoxyphenyl)amino)-6-((methylamino)carbonyl)-3-quinolinecarboxylic acid is a useful research compound. Its molecular formula is C19H17N3O4 and its molecular weight is 351.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Ethyl 4-[(4-methoxyphenyl)amino]-6-(methylcarbamoyl)quinoline-3-carboxylate (0.2 g) was stirred with LiOH (85.5 mg) in 6 mL of MeOH:THF:H2O (2:2:2) overnight. The reaction mixture was concentrated and the aqueous layer was washed with ethyl acetate. The aqueous layers were collected and acidified with aqueous HCl and the precipitate formed was filtered and dried to give 0.142 g (60%) of 4-[(4-methoxyphenyl)amino]-6-(methylcarbamoyl)-quinoline-3-carboxylic acid. 1H NMR (300 MHz, CD3OD) δ 9.05 (s, 1H, aromatic), 8.20 (s, 1H, aromatic), 8.12-7.81 (m, 2H, aromatic), 7.27 (d, 2H, J=9.9 Hz, aromatic), 7.06 (d, 2H, J=9.9 Hz, aromatic), 3.88 (s, 1H, —OCH3), 2.82 (s, 3H, —NCH3); LC-MS (m/z) 352.0 (M+1).